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Understanding Fenazaquin Residue Limits

What are the current Maximum Residue Limits (MRLs) for fenazaquin? MRLs are the highest levels of
pesticide residues legally tolerated in or on food. The following table summarizes MRLs recently proposed
or established for fenazaquin on various commodities by Health Canada, which are aligned with standards

in the United States and the Codex Alimentarius [1].

. Canadian MRL U.S. Tolerance Codex MRL

Food Commodity

(ppm) (ppm) (ppm)
Hops (dried cones) 30 30 30
Dried & Fresh Mint Leaves 10 10 (fresh) Not Established
Tea (dried leaves) 9.0 9 (dried) Not Established
Edible Podded Legume 0.4 0.4 Not Established
Vegetables
Dried Shelled Pulses 0.3 0.3 Not Established
Avocados 0.15 0.15 0.15
Succulent Shelled Legumes 0.03 0.03 Not Established
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) Canadian MRL U.S. Tolerance Codex MRL
Food Commodity
(ppm) (ppm) (ppm)
Tree Nuts 0.02 0.02 0.02

Health Canada's dietary risk assessment indicates that the consumption of foods with residues at these MRLs
is not a health concern, with acute dietary exposure estimates for all population subgroups being less than
58% of the acute reference dose (ARfD) [1]. The European Food Safety Authority (EFSA) has established an
ARID of 0.1 mg/kg body weight and an Acceptable Daily Intake (ADI) of 0.005 mg/kg body weight for

fenazaquin [2].

Fenazaquin Dissipation & Safe Harvest Intervals

How long do fenazaquin residues persist in crops, and how is a safe harvest interval determined?
Residue dissipation follows first-order kinetics. The pre-harvest interval is determined through field trials

that measure the time required for initial residue deposits to decline below the established MRL.

The table below summarizes half-life and pre-harvest interval data from recent studies:

Application Rate (g Half-life Reference /
Crop . Pre-harvest Interval (Days)
a.i./ha) (Days) Context

Chilli (green 125 - 250 3.22-3.93 3 - 8 (waiting period) [3]

fruit)

Okra (fruit) 125 - 250 3.13-4.43 Residues below MRL at [4]

harvest (30 days)
Soil (under 125 - 250 2.41-3.35 - [3]
chilli)

e Key Factors Influencing Dissipation: The rate of residue loss is influenced by application dose,
crop variety, and environmental conditions such as sunlight and rainfall [4] [3].

¢ Metabolism in Plants: In plants, fenazaquin can cleave at the ether bridge, forming metabolites like
2-(4-tert-butylphenyl)ethanol (TBPE). TBPE is toxicologically relevant and has its own, stricter ADI
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and ARfD (0.002 mg/kg bw per day for both) [2]. Risk assessment must therefore consider both the
parent compound and its metabolites.

The following diagram illustrates the relationship between application, dissipation, and the establishment of

a safe harvest interval.

Gesticide ApplicatiorD

ime Required = Pre-harvest Interval

Click to download full resolution via product page

Methods for Reducing Residues in Samples

What processing methods effectively reduce fenazaquin residues in agricultural commodities? Physical
processing methods can significantly reduce fenazaquin residue levels in food samples. A study on okra

fruits demonstrated the following reduction efficiencies [4]:
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Processing Method Reduction of Fenazaquin Residues
Washing + Boiling 60-61%
Boiling/Cooking 38-40%
Washing 31-32%

EFSA notes that processing can concentrate certain metabolites, like TBPE, in some products due to
moisture loss. However, for many fruits, TBPE levels in processed items like juice and jam remain below the

limit of quantification [2].

Analytical Methods for Residue Detection

What are the recommended analytical methods for quantifying fenazaquin and its degradates? Robust

analytical methods are crucial for enforcement and research.

¢ Enforcement Methods: For food commodities, HPLC-MS/MS (High Performance Liquid
Chromatography with Tandem Mass Spectrometry) is a sufficiently validated method enabling
quantification at or below a Limit of Quantification (LOQ) of 0.01 mg/kg [2].

¢ Soil Analysis: An LC-MS/MS method exists for fenazaquin and its degradates in soil with an LOQ of
10 pglkg [5].

¢ Metabolite Identification: GC-MS (Gas Chromatography-Mass Spectrometry) has been used in
research settings to identify metabolites like 4-hydroxyquinazoline and 4-t-butylphenethyl alcohol
formed during fungal or chemical degradation [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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